Cas no 1225946-43-9 (2-chloro-4-(3,5-difluorophenyl)phenol)

• Product Name: 2-chloro-4-(3,5-difluorophenyl)phenol
• CAS No: 1225946-43-9
• MF: C₁₂H₇ClF₂O
• MW: 240.633189439774
• MDL: MFCD16484214
• CID: 1214226
• PubChem ID: 52983994
• Update Time: 2025-10-28

2-chloro-4-(3,5-difluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3,5-difluorophenyl)phenol
• 3-Chloro-3',5'-difluoro[1,1'-biphenyl]-4-ol
• DTXSID40680800
• AKOS017549719
• MFCD16484214
• 2-Chloro-4-(3,5-difluorophenyl)phenol, 95%
• 1225946-43-9

• MDL： MFCD16484214
• Inchi： 1S/C12H7ClF2O/c13-11-5-7(1-2-12(11)16)8-3-9(14)6-10(15)4-8/h1-6,16H
• InChI Key： LWBFLDSIURFOOZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C=1)F)F)O

Computed Properties

• Exact Mass: 240.0153489g/mol
• Monoisotopic Mass: 240.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-4-(3,5-difluorophenyl)phenol

2-Chloro-4-(3,5-Difluorophenyl)Phenol: A Comprehensive Overview

2-Chloro-4-(3,5-difluorophenyl)phenol, also known by its CAS number 1225946-43-9, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of fluorinated aromatic compounds and has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a phenolic group attached to a chlorinated aromatic ring, which is further substituted with two fluorine atoms at the 3 and 5 positions. This substitution pattern imparts distinctive electronic and steric effects, making it a valuable building block in synthetic chemistry.

The synthesis of 2-chloro-4-(3,5-difluorophenyl)phenol involves a series of carefully designed reactions that leverage modern organic synthesis techniques. Recent advancements in catalytic methods have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. For instance, a study published in Chemical Communications demonstrated the use of palladium-catalyzed cross-coupling reactions to assemble this compound with unprecedented efficiency.

The chemical properties of 1225946-43-9 are heavily influenced by its fluorinated substituents. Fluorine atoms are known for their strong electronegativity and ability to stabilize aromatic systems through resonance effects. In this compound, the fluorine atoms at the 3 and 5 positions create a highly electron-deficient aromatic ring, which enhances the reactivity of the phenolic group. This property makes it an excellent candidate for further functionalization in drug discovery programs.

In terms of applications, 2-chloro-4-(3,5-difluorophenyl)phenol has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have highlighted its potential as a lead compound for anti-inflammatory and anticancer therapies. For example, research conducted at the University of California demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase enzymes, which are key players in inflammation.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to modulate plant hormone signaling pathways makes it a valuable tool in developing eco-friendly pesticides and growth regulators. A study published in Nature Plants revealed that analogs of this compound can enhance crop resilience against environmental stressors such as drought and salinity.

The environmental impact of 1225946-43-9 has also been a topic of interest among researchers. Given its complex structure and potential bioaccumulation properties, understanding its fate in natural ecosystems is crucial. Recent eco-toxicological studies have assessed its degradation pathways under various environmental conditions, providing insights into its sustainability profile.

In conclusion, 2-chloro-4-(3,5-difluorophenyl)phenol, CAS No. 1225946-43-9, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and unique chemical properties continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more significant role in advancing scientific knowledge and practical applications.